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Compound of Interest

Compound Name: POTASSIUM GRAPHITE

Cat. No.: B1172867 Get Quote

Application Notes: Potassium Graphite (KC8)
Introduction

Potassium graphite, with the approximate stoichiometry KC8, is a graphite intercalation

compound (GIC) where potassium atoms are inserted between the graphene layers of

graphite.[1][2] This structure results in a material with significantly different properties from its

constituent elements. KC8 is a powerful reducing agent used in various chemical syntheses

and as a catalyst.[3][4] However, its high reactivity makes it extremely pyrophoric, igniting

spontaneously upon contact with air and reacting violently with water.[5][6][7] These application

notes provide essential information for the safe handling, use, and disposal of potassium
graphite in a research and development setting.

Properties and Hazards

Pyrophoricity: KC8 is highly pyrophoric and will ignite within minutes of exposure to air.[8][9]

This is due to its high surface area and the reactivity of the intercalated potassium.[1]

Reactivity with Water: It reacts violently and potentially explosively with water, including

atmospheric moisture, to produce flammable hydrogen gas and potassium hydroxide.[3][10]

Reducing Agent: KC8 is a very strong reducing agent with a reported reduction potential of

-2.04 V (vs. SCE).[6] It is more potent than potassium metal alone due to increased surface

area and electron delocalization.[1][6]
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Appearance: Freshly prepared, high-quality KC8 is a golden-bronze powder.[6] Older or

improperly prepared samples may appear burgundy red.[6]

Primary Applications

Potassium graphite is utilized primarily as a heterogeneous reducing agent in organic

synthesis.[4][5] Its advantages include:

Enhanced reactivity compared to potassium metal.[1]

As a heterogeneous reagent, it simplifies product purification as the graphite can be filtered

off post-reaction.[5]

Applications in Birch-type reductions, reductive cleavage of sulfones, and selective

alkylations.[4]

Preparation of highly dispersed active metals on a graphite surface by reducing metal

halides.[4]

Quantitative Data Summary

The following tables summarize key quantitative data related to potassium graphite and its

components.

Property Value Source

Stoichiometry C8K [1][4]

Appearance Golden-bronze powder [6]

Reduction Potential -2.04 V (vs. SCE) [6]

Reactivity Extremely pyrophoric [1]
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Parameter Value Change
Effect of Potassium
Additive

Source

Ignition Temperature

of Graphite

Decreased by 51–124

°C
Catalytic effect [11]

Activation Energy for

Graphite Oxidation

Decreased by 45.1%

(from 194.5 to 106.8

kJ mol⁻¹)

Catalytic effect [11]

Experimental Protocols
General Safety Precautions:

Inert Atmosphere: All handling of potassium graphite must be performed under a dry, inert

atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.[6][9][12]

The glovebox atmosphere should have oxygen and moisture levels below 1 ppm.[12]

Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety

glasses with side shields or chemical splash goggles, and appropriate gloves.[8][13] It is

recommended to wear nitrile gloves underneath neoprene or other heavy-duty, flame-

retardant gloves.[8]

Work Area: The work area (fume hood or glovebox) must be free of flammable solvents,

combustible materials (e.g., paper towels), and water sources.[13]

Two-Person Rule: Never work with pyrophoric materials alone.[13]

Fire Safety: A Class D fire extinguisher (for combustible metals) must be readily available.

Do not use water, carbon dioxide, or soda-acid extinguishers on alkali metal fires.[14] Dry

sand, graphite powder, or sodium carbonate can be used to smother small fires.[1][14]

Protocol 1: Synthesis of Potassium Graphite (KC8)
This protocol describes the laboratory-scale synthesis of KC8 from potassium metal and

graphite.

Materials:
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Potassium metal, freshly cut

Graphite powder, oven-dried

Schlenk flask

Glass-coated magnetic stir bar[6]

Schlenk line with a high-purity inert gas (Argon) supply

Heat gun or heating mantle[6]

Procedure:

Preparation: Thoroughly oven-dry all glassware and the stir bar and allow them to cool under

vacuum or in a desiccator before transferring to a glovebox.

Charging the Flask (in a glovebox): a. Weigh equimolar amounts of oven-dried graphite

powder and freshly-cut potassium metal into a Schlenk flask equipped with a glass-coated

stir bar.[6] b. Seal the flask, remove it from the glovebox, and connect it to a Schlenk line.

Reaction: a. Evacuate the flask and backfill with high-purity argon. Repeat this cycle three

times to ensure an inert atmosphere. b. With vigorous stirring, gently heat the flask using a

heat gun or heating mantle to approximately 150-200°C.[4][5] c. Continue heating and

stirring for about 30-60 minutes. The reaction is complete when the mixture becomes a

homogeneous, golden-bronze powder.[6] d. Be cautious to avoid overheating, which can be

better controlled with a heat gun compared to an open flame.[6]

Storage: a. Allow the flask to cool to room temperature under a positive pressure of argon. b.

Transfer the flask back into the glovebox. c. Store the KC8 powder in a tightly sealed vial in

the inert atmosphere of the glovebox.[6]

Protocol 2: Safe Quenching and Disposal of KC8
This protocol details a method for safely neutralizing residual potassium graphite. Quenching

pyrophoric materials is hazardous and must be done with extreme caution.[1]

Materials:
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Residual KC8 waste

Large beaker or container

Dry sand

Isopropanol (or another secondary alcohol)

Anhydrous inert solvent (e.g., Toluene or Hexane)

Fume hood

Procedure:

Initial Setup: Perform all steps in a chemical fume hood. Ensure a Class D fire extinguisher is

accessible.

Inerting the Reagent: a. In a glovebox, transfer the KC8 waste into a flask that can be sealed

and connected to a Schlenk line. b. Cover the KC8 with a dry, high-boiling, inert solvent like

mineral oil or toluene.

Slow Quenching (Roesky Method Adaptation): A very safe but slow method involves burying

the material in sand.[1] a. Place the container with the KC8 waste inside a larger secondary

container (e.g., a flower pot or a large beaker).[1] b. Fill the secondary container with dry

sand, completely burying the primary container.[1] c. Slowly add water to the sand in the

outer container over the course of a week, replenishing as it evaporates. The moisture will

slowly permeate the sand and react with the KC8.[1]

Active Quenching (for small quantities): a. Place the flask containing the KC8 suspension

(from step 2) in an ice bath within a secondary container in the fume hood. b. Under a gentle

stream of inert gas, slowly and dropwise add a less reactive alcohol, such as isopropanol, to

the stirred suspension. c. CAUTION: This reaction is exothermic and produces hydrogen

gas. Maintain a slow addition rate to control the reaction and prevent excessive gas

evolution or fire. d. Once the reaction has subsided, slowly add ethanol, followed by

methanol, and finally, very cautiously, water to ensure all reactive material is consumed.
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Disposal: a. Once the quenching is complete and the reaction has ceased, the resulting

mixture should be disposed of as hazardous chemical waste according to your institution's

guidelines.[8][15]
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Diagram 1: Synthesis Workflow for Potassium Graphite (KC8)
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Caption: Synthesis Workflow for Potassium Graphite (KC8).
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Diagram 2: Emergency Response for a KC8 Spill
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Diagram 3: Workflow for Safe Quenching of KC8 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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